Isocalamendiol
Isocalamendiol
Isocalamendiol is a natural product found in Acorus calamus with data available.
Brand Name:
Vulcanchem
CAS No.:
25330-21-6
VCID:
VC21160826
InChI:
InChI=1S/C15H26O2/c1-10(2)12-7-8-14(4,16)13-6-5-11(3)9-15(12,13)17/h10,12-13,16-17H,3,5-9H2,1-2,4H3/t12-,13-,14+,15+/m0/s1
SMILES:
CC(C)C1CCC(C2C1(CC(=C)CC2)O)(C)O
Molecular Formula:
C15H26O2
Molecular Weight:
238.37 g/mol
Isocalamendiol
CAS No.: 25330-21-6
Cat. No.: VC21160826
Molecular Formula: C15H26O2
Molecular Weight: 238.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isocalamendiol is a natural product found in Acorus calamus with data available. |
|---|---|
| CAS No. | 25330-21-6 |
| Molecular Formula | C15H26O2 |
| Molecular Weight | 238.37 g/mol |
| IUPAC Name | (1R,4S,4aR,8aS)-1-methyl-6-methylidene-4-propan-2-yl-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1,4a-diol |
| Standard InChI | InChI=1S/C15H26O2/c1-10(2)12-7-8-14(4,16)13-6-5-11(3)9-15(12,13)17/h10,12-13,16-17H,3,5-9H2,1-2,4H3/t12-,13-,14+,15+/m0/s1 |
| Standard InChI Key | AHNGXHRYFGQWSL-BYNSBNAKSA-N |
| Isomeric SMILES | CC(C)[C@@H]1CC[C@@]([C@H]2[C@]1(CC(=C)CC2)O)(C)O |
| SMILES | CC(C)C1CCC(C2C1(CC(=C)CC2)O)(C)O |
| Canonical SMILES | CC(C)C1CCC(C2C1(CC(=C)CC2)O)(C)O |
| Appearance | Powder |
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